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Compound of Interest

2-Phenyl-4'-
Compound Name:

trifluoromethylacetophenone
CAS No.: 61062-55-3

Cat. No.: B150152

Get Quote

Executive Summary

Do not dispose of 2-Phenyl-4'-trifluoromethylacetophenone in general organic waste
streams. Due to the high thermal stability of the trifluoromethyl (ngcontent-ng-c2307461527=""
_nhghost-ng-c2764567632="" class="inline ng-star-inserted">

) moiety, this compound requires segregation into Halogenated Waste streams intended for
high-temperature incineration with acid gas scrubbing.[1] Misrouting this chemical into non-
halogenated fuel blending streams risks regulatory non-compliance (RCRA) and potential
damage to standard incineration infrastructure due to hydrofluoric acid (HF) generation.

Chemical Profile & Hazard Identification

Understanding the molecular stability of this compound is the prerequisite for safe disposal.
The

bond is one of the strongest in organic chemistry (

), rendering it resistant to standard degradation methods.
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Property Data / Specification

Chemical Name 2-Phenyl-4'-trifluoromethylacetophenone

1-[4-(Trifluoromethyl)phenyl]-2-phenylethan-1-

Synonyms

one

ngcontent-ng-c2307461527="" _nghost-ng-
Molecular Formula €2764567632="" class="inline ng-star-inserted">
Molecular Weight 264.24 g/mol
Hazard Class Irritant (Skin/Eye/Respiratory)
GHS Codes H315, H319, H335

Trifluoromethyl group (
Critical Structure
): Requires high-temp incineration.[1][2][3][4][5]

Physical State Solid (crystalline powder)

ngcontent-ng-c2307461527="" class="ng-star-inserted">

Expert Insight: While the ketone backbone is susceptible to oxidation, the trifluoromethyl group
persists. Incomplete combustion can generate perfluoroisobutene (PFIB) or HF. Therefore,

disposal facilities must be notified of the fluorinated content.[1]

Pre-Disposal Protocol: The "Self-Validating" System

To ensure compliance and safety, implement this three-step verification system before the
waste leaves the bench.

Step 1: Segregation (The Zero-Tolerance Rule)[1][2]
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e Action: Segregate this compound from Non-Halogenated solvents (e.g., Acetone, Methanol,
Hexane).[1]

» Reasoning: Non-halogenated waste is often used for fuel blending (energy recovery).
Fluorinated compounds in fuel blending can corrode boiler tubes and release toxic HF gas.

o Destination:Halogenated Organic Waste stream only.

Step 2: Solubilization vs. Solid Waste[2]

« If Solid (Pure/Precipitate): Do not dissolve unnecessarily. Solid waste disposal is often more
cost-effective and reduces solvent load.

« If Solution (Reaction Mother Liquor): Ensure the solvent matrix is compatible with
halogenated waste carboys (typically HDPE or fluorinated HDPE). Avoid mixing with strong
oxidizers (e.g., Nitric acid) or reducers.

Step 3: Container Selection & Labeling

e Solids: Use a wide-mouth HDPE jar or double-bag in 6-mil polyethylene bags within a fiber
drum.

e Liquids: Use amber glass (if volume < 4L) or UN-rated HDPE carboys.

e Labeling: The tag MUST explicitly state:

o

"Halogenated Organic Waste"[1]

o

"Contains: 2-Phenyl-4'-trifluoromethylacetophenone"[6][1]

[¢]

"Fluorinated Compound" (Alerts the disposal vendor to C-F bonds).

Disposal Workflow Visualization

The following diagram outlines the decision logic for disposing of 2-Phenyl-4'-
trifluoromethylacetophenone. This workflow ensures no cross-contamination of waste
streams.
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Waste Generation:
2-Phenyl-4'-trifluoromethylacetophenone

Determine Physical State

Pure Compound

Solid / Powder Solution / Mother Liquor

Container:
Wide-mouth HDPE Jar
or Double-lined Drum

Check Solvent Compatibility

(No Oxidizers)

Container:
UN-rated HDPE Carboy
(Halogenated Stream)

Labeling:
'Hazardous Waste - Solid'
Tag: 'Fluorinated Organic'

Labeling:
'Hazardous Waste - Liquid'
Tag: 'Halogenated Solvent'

Handover to EHS/Waste Vendor
(Specify High-Temp Incineration)

Click to download full resolution via product page
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Figure 1: Decision matrix for the segregation and packaging of fluorinated aromatic ketone
waste.

Emergency Response: Spills

In the event of a spill, immediate containment is required to prevent environmental release.[7]

o PPE Required: Nitrile gloves (double gloving recommended), safety goggles, and lab coat. If
powder is fine/dusty, use an N95 or P100 respirator.

e Solid Spill:

[¢]

Do not sweep dry if dust generation is likely.

o

Cover with a damp paper towel (dampened with water or ethanol) to suppress dust.

o

Scoop into a disposable container.

[¢]

Wipe area with acetone, followed by soap and water.
e Liquid Spill:

o Absorb with vermiculite or chemically inert pads.

o Do not use combustible materials like sawdust.

o Place saturated absorbents into the "Solid Halogenated Waste" drum.

Regulatory & Compliance Context

o« RCRA (USA): While this specific CAS may not be a "U" or "P" listed waste, it falls under the
characteristic of Halogenated Organic Compounds (HOCs). Land disposal is restricted under
40 CFR Part 268 unless treated (incinerated).

 Incineration Standards: The presence of the trifluoromethyl group dictates that this waste
must be sent to a facility capable of High-Temperature Incineration (>1100°C) with
appropriate residence time and caustic scrubbing to neutralize the HF by-product [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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